Cas no 34057-82-4 (1,5,9,13,17-Cycloeicosapentaene)

• Product Name: 1,5,9,13,17-Cycloeicosapentaene
• CAS No: 34057-82-4
• MF: C₂₀H₃₀
• MW: 270.452206134796
• CID: 291691
• PubChem ID: 54102279
• Update Time: 2025-04-19

1,5,9,13,17-Cycloeicosapentaene Chemical and Physical Properties

Names and Identifiers

• 1,5,9,13,17-Cycloeicosapentaene
• cycloicosa-1,5,9,13,17-pentaene
• 34057-82-4
• DTXSID00709041

• Inchi： 1S/C20H30/c1-2-4-6-8-10-12-14-16-18-20-19-17-15-13-11-9-7-5-3-1/h1-2,7-10,15-18H,3-6,11-14,19-20H2
• InChI Key： NBIGCYKXEHDWSI-UHFFFAOYSA-N
• SMILES： C1C=CCCC=CCCC=CCCC=CCCC=CC1

Computed Properties

• Exact Mass: 270.234750957g/mol
• Monoisotopic Mass: 270.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 5
• XLogP3: 7.3
• Topological Polar Surface Area: 0Ų